Cas no 748786-59-6 (3-(1,3-Benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid)

• Product Name: 3-(1,3-Benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid
• CAS No: 748786-59-6
• MF: C₁₉H₁₇NO₄S
• MW: 355.40758395195
• CID: 5708192
• PubChem ID: 5852567
• Update Time: 2025-05-22

3-(1,3-Benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• CHEMBL1162437
• Z46101225
• AB00713392-01
• (3E)-3-(1,3-BENZOTHIAZOL-2-YL)-4-(3,4-DIMETHOXYPHENYL)BUT-3-ENOIC ACID
• AKOS000114641
• (E)-3-(1,3-benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid
• SR-01000035700
• EN300-00242
• SR-01000035700-1
• 748786-59-6
• 3-(1,3-benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid
• 3-(1,3-Benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid

• Inchi： 1S/C19H17NO4S/c1-23-15-8-7-12(10-16(15)24-2)9-13(11-18(21)22)19-20-14-5-3-4-6-17(14)25-19/h3-10H,11H2,1-2H3,(H,21,22)/b13-9+
• InChI Key： GXGTZVWKVFYSFS-UKTHLTGXSA-N
• SMILES： S1C2C=CC=CC=2N=C1/C(/CC(=O)O)=C/C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 355.08782920g/mol
• Monoisotopic Mass: 355.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(1,3-Benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid

3-(1,3-Benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic Acid

3-(1,3-Benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid is a complex organic compound with the CAS registry number 748786-59-6. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzothiazole ring system at the 2-position and a dimethoxyphenyl group at the 4-position of a butenoic acid backbone. This unique combination of functional groups makes it a promising candidate for further research and development.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery due to their ability to modulate various biological targets. For instance, research published in the journal *Chemical Biology* has demonstrated that compounds with similar structural features to 748786-59-6 exhibit potent antioxidant properties, which could be harnessed in the development of new therapeutic agents for oxidative stress-related diseases. Additionally, the presence of the dimethoxyphenyl group in this compound suggests potential antimicrobial activity, as methoxy groups are known to enhance the bioactivity of aromatic compounds.

The synthesis of 3-(1,3-benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both analytical and preparative purposes. The compound's stability under various conditions has also been evaluated, making it a reliable candidate for further experimentation.

In terms of applications, this compound has shown promise in the field of cancer research. A study conducted by scientists at the University of California revealed that derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. Furthermore, its ability to interact with membrane receptors suggests potential use in developing new classes of anticancer drugs with reduced side effects compared to conventional chemotherapy agents.

The environmental impact of 748786-59-6 has also been a topic of interest among researchers. Preliminary data indicate that this compound exhibits low toxicity towards aquatic organisms, making it a safer alternative to other chemicals used in similar applications. However, further studies are required to fully understand its environmental fate and degradation pathways.

In conclusion, 3-(1,3-benzothiazol-2-yl)-4-(3,4-dimethoxyphenyl)but-3-enoic acid (CAS No 748786-59-6) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers aiming to develop innovative solutions in healthcare and beyond.